N-{3-[(4-methyl-1,2,5-oxadiazol-3-yl)oxy]propyl}-4-nitroaniline

• IUPAC Name: N-[3-[(4-methyl-1,2,5-oxadiazol-3-yl)oxy]propyl]-4-nitroaniline
• InChI: InChI=1S/C12H14N4O4/c1-9-12(15-20-14-9)19-8-2-7-13-10-3-5-11(6-4-10)16(17)18/h3-6,13H,2,7-8H2,1H3
• InChI Key: OVOBKCDMRLEJJO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NON=C1OCCCNC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C12H14N4O4
• Molecular Weight: 278.26 g/mol

Description

1,2,5-Oxadiazoles and 1,2,4-oxadiazoles are five-membered heterocyclic compounds containing two nitrogen atoms and one oxygen atom. They have been the center of attention for their high therapeutic values in the past few decades.

Synthesis Analysis

Oxadiazoles can be synthesized by various methods. One common method involves the cyclization of benzophenone hydrazide, followed by the nucleophilic alkylation of the heterocyclic scaffold. Another method involves the direct annulation of hydrazides with methyl ketones, using K2CO3 as a base.

Molecular Structure Analysis

The molecular structure of oxadiazoles consists of a five-membered ring with two nitrogen atoms, one oxygen atom, and two carbon atoms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

Oxadiazoles can undergo various chemical reactions. For example, 2-aryl- and 2-alkenyl-1,3,4-oxadiazoles can be synthesized in high yields by treating 1,3,4-oxadiazoles with aryl or alkenyl halides, respectively, in the presence of copper (II) oxide nanoparticles.

Physical And Chemical Properties Analysis

The physical and chemical properties of oxadiazoles can vary depending on their structure. For example, N-methyl-1-(4-methyl-1,2,5-oxadiazol-3-yl)methanamine, a related compound, is a liquid at room temperature.

Mechanism of Action

The mechanism of action of oxadiazoles can vary depending on their structure and the type of biological activity they exhibit. For example, some oxadiazoles have shown anticancer activity, and their mechanism of action may involve interaction with cellular targets that are important in cancer progression.

Safety and Hazards

The safety and hazards of oxadiazoles can also vary depending on their structure. Some oxadiazoles may be harmful if swallowed.

Future Directions

Oxadiazoles have been the focus of many research studies due to their wide range of biological activities. Future research may focus on designing new oxadiazole derivatives with improved therapeutic properties and lower toxicity.